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Compound of Interest

Compound Name: Y-33075 dihydrochloride

Cat. No.: B1662209 Get Quote

Essential Safety and Handling Guide for Y-33075
Dihydrochloride
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling potent chemical compounds like Y-33075
dihydrochloride. This guide provides essential, immediate safety and logistical information,

including operational and disposal plans, to foster a secure research environment.

1. Hazard Identification and Classification

Y-33075 dihydrochloride is classified with the following hazards according to the Globally

Harmonized System (GHS)[1]:

Acute Oral Toxicity (Category 4): Harmful if swallowed[1].

Skin Corrosion/Irritation (Category 2): Causes skin irritation[1].

Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation[1].

Specific Target Organ Toxicity, Single Exposure (Category 3): May cause respiratory

irritation[1].

It is crucial to note that while one supplier does not classify the hydrochloride form as

hazardous, it is best practice to adhere to the more stringent safety protocols outlined here to
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minimize risk.

2. Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial to minimize exposure when handling Y-33075
dihydrochloride. The following protective equipment is recommended[1][2]:

Protection Type Recommended Equipment Purpose

Eye/Face Protection
Safety glasses with side-

shields or goggles.

Protects against splashes and

dust[2].

Skin Protection
Chemical-resistant gloves

(e.g., nitrile). Lab coat.
Prevents skin contact[2].

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. If

ventilation is inadequate and

dust formation is likely, a

NIOSH-approved N95

respirator or higher may be

necessary.

Minimizes inhalation of dust or

aerosols[2].

3. Handling and Storage

Proper handling and storage are critical to maintaining the integrity of Y-33075
dihydrochloride and ensuring laboratory safety:

Handling:

Avoid contact with skin and eyes[2].

Avoid the formation of dust and aerosols[2].

Work in a well-ventilated area, preferably in a chemical fume hood[2].

Do not eat, drink, or smoke when using this product[2].

Wash skin thoroughly after handling[2].
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Storage:

Keep the container tightly sealed[2].

Store in a cool, well-ventilated area[2].

Recommended storage temperatures are -80°C for up to 2 years or -20°C for up to 1 year

for stock solutions[3].

4. First Aid Measures

In the event of exposure, follow these first aid protocols immediately:

If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse

mouth[2].

If on Skin: Wash with plenty of soap and water[1].

If Inhaled: Move the person to fresh air and keep them comfortable for breathing. Call a

POISON CENTER or doctor/physician if you feel unwell.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention[4].

5. Spill Management and Disposal

A clear and immediate response is necessary to contain any spills and prevent exposure.

Spill Management:

Evacuate the danger area and consult an expert[5].

Avoid inhalation of dust and substance contact[5].

Ensure adequate ventilation[5].

Cover drains, then collect, bind, and pump off spills[5].

Take up the material dry and dispose of it properly[5].
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Clean the affected area thoroughly[5].

Disposal:

Dispose of contents/container to an approved waste disposal plant[2]. Smaller quantities

may be disposable with household waste, but it is crucial to follow all official regulations.

Operational Workflow for Handling Y-33075 Dihydrochloride

The following diagram illustrates the standard operating procedure for safely handling Y-33075
dihydrochloride from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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